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Compound of Interest

Compound Name:

Bis(2,2,2-trifluoroethyl)

(methoxycarbonylmethyl)phospho

nate

Cat. No.: B1330032 Get Quote

An In-depth Technical Guide to Bis(2,2,2-
trifluoroethyl)
(methoxycarbonylmethyl)phosphonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate, a key reagent

in modern organic synthesis. This document details its characteristics, synthesis, and primary

applications, with a focus on data presentation and experimental protocols for practical

laboratory use.

Core Properties and Identifiers
Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is a phosphorus-containing

organic compound widely utilized for its ability to facilitate specific chemical transformations.[1]

The key identifiers and physical properties are summarized below for easy reference.
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Identifier Value

CAS Number 88738-78-7

Molecular Formula C7H9F6O5P

Molecular Weight 318.11 g/mol [2][3]

IUPAC Name
methyl 2-[bis(2,2,2-

trifluoroethoxy)phosphoryl]acetate

Synonyms

Methyl P,P-bis(2,2,2-

trifluoroethyl)phosphonoacetate, Bis(2,2,2-

trifluoroethyl)phosphonoacetic Acid Methyl

Ester, Methyl [Bis(2,2,2-

trifluoroethoxy)phosphinyl]acetate[4]

Physicochemical Data
The compound is typically supplied as a liquid with the following physical characteristics:

Property Value

Appearance
Colorless to light yellow or clear orange to dark

orange-brown liquid[2][5]

Purity Typically >95.0% (GC)[2][4]

Density 1.504 g/mL at 25 °C[6]

Refractive Index (n20/D) 1.370[2][6]

Melting Point Not applicable (liquid at room temperature)[2]

Solubility Slightly soluble in water (11 g/L at 25 °C)[5]

Sensitivity Air sensitive[2][4]

Chemical Properties and Reactivity
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Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is primarily known for its

application in the Still-Gennari modification of the Horner-Wadsworth-Emmons reaction.[1][6]

This reaction is a powerful tool for the stereoselective synthesis of (Z)-olefins from aldehydes.

[1][7] The trifluoroethyl groups on the phosphonate enhance the acidity of the adjacent

methylene protons, facilitating deprotonation and subsequent reaction with aldehydes to

preferentially form the Z-alkene isomer.[1]

Key applications include:

Synthesis of trans-hydrindanes and (R)-(+)-umbelactone.[6]

Preparation of cis-olefinic ester derivatives.[6]

Synthesis of (–)-(6S,2′S)-epi-cryptocaryalactone.[6]

Experimental Protocols
Synthesis of Bis(2,2,2-trifluoroethyl)
(methoxycarbonylmethyl)phosphonate
A common synthetic route involves the reaction of Bis(2,2,2-trifluoroethyl) Phosphite with

methyl chloroacetate in the presence of a strong base and a crown ether.[6]

Materials:

Bis(2,2,2-trifluoroethyl) Phosphite

Methyl chloroacetate

18-crown-6

Potassium bis(trimethylsilyl)amide (KHMDS) (0.5M in toluene)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (EtOAc)

Saturated aqueous ammonium chloride
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Anhydrous magnesium sulfate

Hexanes

Procedure:

To a stirred solution of dried 18-crown-6 (17.14 mmol) in THF (20 mL), add Bis(2,2,2-

trifluoroethyl) Phosphite (1.29 mmol).[6]

Cool the mixture to -78 °C.[6]

Add KHMDS (4.50 mmol) dropwise via syringe.[6]

After 15 minutes, add methyl chloroacetate (3.41 mmol).[6]

Allow the reaction mixture to stir for 4 hours at room temperature.[6]

Dilute the reaction mixture with EtOAc (20 mL) and quench with saturated ammonium

chloride (50 mL).[6]

Extract the aqueous layer with EtOAc (3 x 30 mL).[6]

Combine the organic extracts and dry over anhydrous magnesium sulfate.[6]

Filter and remove the solvents in vacuo.[6]

Purify the crude product by flash column chromatography (33% EtOAc in hexanes) to yield

the final product as a yellow syrup.[6]

Synthesis Workflow

Bis(2,2,2-trifluoroethyl) Phosphite,
18-crown-6, THF

KHMDS at -78°C
Cooling

Methyl Chloroacetate
Addition

Reaction at RT
(4 hours)

Aqueous Workup
(EtOAc, sat. NH4Cl)

Quenching

Extraction & Drying Flash Chromatography Final Product

Click to download full resolution via product page

Synthesis of Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate.
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Application in Still-Gennari Olefination
This phosphonate is a reagent of choice for the stereoselective synthesis of Z-unsaturated

esters from aldehydes.

Materials:

Aldehyde (e.g., p-tolualdehyde)

Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate

18-crown-6

Potassium tert-butoxide

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (EtOAc)

Water

2 M HCl (aq)

Saturated NaHCO3 (aq)

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve the aldehyde (1.0 mmol), Bis(2,2,2-trifluoroethyl)
(methoxycarbonylmethyl)phosphonate (2.0 mmol), and 18-crown-6 (3.0 mmol) in dry THF

(5 mL).[7]

Cool the solution to -78 °C.[7]

Add a solution of potassium tert-butoxide (2.1 mmol) in dry THF (5 mL) dropwise.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1330032?utm_src=pdf-body
https://www.benchchem.com/product/b1330032?utm_src=pdf-body
https://www.benchchem.com/product/b1330032?utm_src=pdf-body
https://www.tcichemicals.com/JP/en/p/B1714
https://www.tcichemicals.com/JP/en/p/B1714
https://www.tcichemicals.com/JP/en/p/B1714
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir

overnight.[7]

Quench the reaction with water (15 mL).[7]

Extract the aqueous layer with ethyl acetate (3 x 15 mL).[7]

Wash the combined organic layers with 2 M HCl (aq), saturated NaHCO3 (aq), and brine.[7]

Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.[7]

Purify the residue by column chromatography to yield the Z-unsaturated ester.[7]

Still-Gennari Olefination Workflow

Aldehyde, Phosphonate,
18-crown-6 in THF Cool to -78°C Add K-tert-butoxide Stir at -78°C

(2 hours)
Stir at RT

(Overnight) Quench with Water Extraction & Washing Column Chromatography (Z)-Unsaturated Ester

Click to download full resolution via product page

General workflow for the Still-Gennari olefination reaction.

Safety and Handling
Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is classified as an irritant.

[3][6] It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[3]

[5] Standard laboratory safety precautions should be observed, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. The compound is air-

sensitive and should be handled under an inert atmosphere where possible.[2][4] Store in a

cool, dry place.

Conclusion
Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is a valuable synthetic tool,

particularly for the stereoselective synthesis of Z-alkenes. Its well-defined physical and

chemical properties, coupled with established synthetic and application protocols, make it a
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reliable reagent for organic chemists in both academic and industrial settings. Careful handling

and adherence to safety guidelines are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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